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MS049 Background & Quantitative Data
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Compound Focus: MS049

CAS No.: 1502816-23-0

Cat. No.: S536357

MS049 is a potent and selective dual inhibitor of protein arginine methyltransferases PRMT4 (also known as

CARM1) and PRMTS. It is widely used as a chemical probe in research to study the biological roles of these

enzymes [1] [2] [3].

The table below summarizes key quantitative data for MS049:

Property Description / Value

Targets PRMT4 & PRMT6 [1] [2] [3]

ICso (PRMT4) 34 nM [1] [2]

ICso (PRMT6) 43 nM [1] [2]

Selectivity >300-fold selective over PRMT1 and PRMTS3; >30-fold selective over PRMT8. Shows
no inhibition against PRMT5 and PRMT7 [1].

Cellular Reduces H3R2me2a mark (ICso = 0.97 uM) and Med12 asymmetric dimethylation

Activity (ICs0 = 1.4 uM) in HEK293 cells [2].

Molecular 321.3 (dihydrochloride salt) [1]

Weight

Solubility Soluble in DMSO, Ethanol, and Water (e.g., 56 mg/mL or 174.3 mM in DMSO) [2]
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Property Description / Value

Storage Store as a solid at -20°C; solutions should be used soon after preparation [1] [2].

Experimental Protocols

While complete step-by-step protocols were not available, the search results describe several standard

experimental approaches used with MS049.

e In-Cell Western Blot Analysis: To assess target engagement and functional activity, you can treat
cells (e.g., HEK293 cells) with MS049 and measure the reduction of specific histone marks via

Western blot.

o Cell Line: HEK293 cells.

o Treatment: Incubate cells with MS049 at concentrations ranging from 0.1 uM to 100 uM.

o Duration: 20 hours to observe reduction of the H3R2me2a mark, or 72 hours to observe
reduction in asymmetric dimethylation of the non-histone substrate Med12 [2].

o Outcome Measure: Quantification of band intensity to determine ICso values in a cellular
context [2].

¢ Cell Viability/Proliferation Assays: MS049 has been used in chemical screens to identify epigenetic

dependencies in cancer cells.

o Method: Use live-cell imaging platforms (like Incucyte) or luminescent cell viability assays (like
CellTiter-Glo) to monitor cell confluence or viability over time (e.g., 5-6 days).

o Application: This approach was used in triple-negative breast cancer (TNBC) cell lines to
identify sensitivity to type | PRMT inhibition, where MS023 (an inhibitor of multiple type |
PRMTs) showed efficacy, but MS049 (specific for PRMT4/6) did not significantly affect
proliferation, helping to pinpoint PRMTL1 as the key target in that context [4].

Troubleshooting & FAQs

Although direct troubleshooting data for MS049 is unavailable, here is general guidance for common

challenges when working with chemical probes.

e Q1: The biological effect of MS049 is absent or weaker than expected in my cellular model.
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o Verification of Target Engagement: First, confirm that the compound is working as intended in
your system. Use the Western blot protocol described above to check for a reduction in known
methylation marks like H3R2me2a. This will help you distinguish between a compound failure
and a genuine biological result in your model [2].

o Check Cellular Context: The effect of epigenetic inhibitors can be highly dependent on the
cellular context. Research indicates that the antitumor effects of broader PRMT inhibition can
be linked to a pre-existing interferon response signature in certain cell types [4]. The efficacy of
MS049 may similarly depend on the genetic background of your cell model.

¢ Q2: How should I prepare and store stock solutions of MS049 to ensure stability?

o Storage: For long-term storage, keep the powder at -20°C. Prepare stock solutions in a
suitable solvent like DMSO at a relatively high concentration (e.g., 10-50 mM).

o Stability: Aliquot the stock solution to avoid repeated freeze-thaw cycles and store the aliquots
at -80°C for up to 6 months, or at -20°C for 1 month [2].

Mechanism of Action & Experimental Workflow

The following diagram illustrates the established mechanism of MS049 and a general workflow for its use in

cellular experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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